1-(5-chloro-2-methylphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
Description
This compound is a hybrid heterocyclic molecule featuring a 1,2,3-triazole core substituted at position 1 with a 5-chloro-2-methylphenyl group and at position 4 with a 3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl moiety. Its synthesis likely involves cyclization reactions between sulfonyl chlorides and heterocyclic amines, as inferred from analogous methods in oxazole and triazole chemistry . Structural characterization would employ techniques such as NMR, IR, and single-crystal X-ray diffraction (using SHELX software for refinement) .
Properties
IUPAC Name |
3-(5-chloro-2-methylphenyl)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN6O2/c1-10-3-6-12(19)9-14(10)25-16(20)15(22-24-25)18-21-17(23-27-18)11-4-7-13(26-2)8-5-11/h3-9H,20H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFABNBURLNHDDY-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=C(C=C4)OC)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN6O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues with Varying Aromatic Substituents
Compound A : 4-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2,5-dimethoxyphenyl)-1H-1,2,3-triazol-5-amine (CAS 892777-63-8)
- Key Differences : Replaces the 5-chloro-2-methylphenyl group with a 2,5-dimethoxyphenyl group and substitutes 4-methoxyphenyl with 4-chlorophenyl on the oxadiazole.
- Impact : Increased methoxy content enhances solubility but reduces metabolic stability compared to the target compound’s chloro-methyl group. The chlorophenyl-oxadiazole may alter π-π stacking interactions in biological targets .
Compound B : 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)-1H-1,2,3-triazol-5-amine
- Key Differences : Features a nitro group (strong electron-withdrawing) instead of chloro-methyl and oxadiazole moieties.
Heterocyclic Core Modifications
Compound C : 4-Methyl-5-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine (CAS 34396-93-5)
- Key Differences : Replaces the triazole core with a thiazole ring and substitutes the triazol-5-amine with a thiazol-2-amine.
- Impact : Thiazole’s sulfur atom enhances π-electron delocalization and may improve binding to metal ions in enzyme active sites, though it reduces hydrogen-bonding capacity compared to the triazole-amine .
Compound D : 5-(4-Chloro-2-fluorobenzyl)-1,3-thiazol-2-amine (CAS 1493299-70-9)
- Key Differences : Substitutes the oxadiazole-triazole system with a benzyl-thiazole scaffold.
- Impact : Fluorine’s electronegativity increases metabolic stability but may sterically hinder interactions with flat binding pockets suited for the target compound’s planar oxadiazole-triazole system .
Halogen-Substituted Analogues
Compound E : 4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole
- Key Differences : Incorporates a dihydropyrazole-thiazole framework with dual fluorophenyl groups.
Research Findings and Implications
- Structural Flexibility : The target compound’s 1,2,3-triazole-5-amine and oxadiazole groups allow for diverse intermolecular interactions, making it a candidate for kinase inhibition or antimicrobial applications.
- Halogen Effects : Chloro substituents enhance binding to hydrophobic pockets, as seen in Compound E’s activity, but may increase toxicity risks .
- Synthetic Feasibility : Analogous routes using Buchwald–Hartwig coupling (for triazole formation) and oxadiazole cyclization are scalable, though regioselectivity challenges persist .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
